Cas no 1171194-73-2 (N-1-(2-methylpropyl)piperidin-4-ylidenehydroxylamine hydrochloride)

• Product Name: N-1-(2-methylpropyl)piperidin-4-ylidenehydroxylamine hydrochloride
• CAS No: 1171194-73-2
• MF: C₉H₁₉ClN₂O
• MW: 206.712961435318
• MDL: MFCD09347297
• CID: 3155376
• PubChem ID: 17562225
• Update Time: 2025-05-19

N-1-(2-methylpropyl)piperidin-4-ylidenehydroxylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-isobutylpiperidin-4-one oxime hydrochloride
• N-1-(2-methylpropyl)piperidin-4-ylidenehydroxylamine hydrochloride
• 1171194-73-2
• EN300-27145
• N-[1-(2-methylpropyl)piperidin-4-ylidene]hydroxylamine hydrochloride
• N-[1-(2-methylpropyl)piperidin-4-ylidene]hydroxylamine;hydrochloride
• Z235345545
• N-[1-(2-methylpropyl)piperidin-4-ylidene]hydroxylaminehydrochloride
• CS-0355683

• MDL： MFCD09347297
• Inchi： 1S/C9H18N2O.ClH/c1-8(2)7-11-5-3-9(10-12)4-6-11;/h8,12H,3-7H2,1-2H3;1H
• InChI Key： OYAPNLBNZDRTPU-UHFFFAOYSA-N
• SMILES： Cl.O/N=C1\CCN(CC\1)CC(C)C

Computed Properties

• Exact Mass: 206.1185909Da
• Monoisotopic Mass: 206.1185909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-1-(2-methylpropyl)piperidin-4-ylidenehydroxylamine hydrochloride

Introduction to N-1-(2-methylpropyl)piperidin-4-ylidenehydroxylamine hydrochloride (CAS No. 1171194-73-2)

N-1-(2-methylpropyl)piperidin-4-ylidenehydroxylamine hydrochloride, a compound with the chemical identifier CAS No. 1171194-73-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The unique structural features of this molecule, particularly its N-1-(2-methylpropyl)piperidin-4-ylidenehydroxylamine moiety, make it a promising candidate for further exploration in various therapeutic areas.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation and administration in pharmaceutical applications. The piperidine ring, a common structural motif in bioactive molecules, contributes to the compound's ability to interact with biological targets. Specifically, the presence of the hydroxylamine group at the 4-position of the piperidine ring introduces a potential site for hydrogen bonding and other non-covalent interactions, which are crucial for binding affinity and specificity.

Recent research has highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds containing the piperidine scaffold exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The N-1-(2-methylpropyl)piperidin-4-ylidenehydroxylamine moiety in this compound is particularly noteworthy, as it may contribute to its pharmacological profile by influencing its binding affinity and metabolic stability.

In the context of drug discovery, the synthesis and characterization of this compound are critical steps in understanding its potential therapeutic applications. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are essential for subsequent pharmacological studies. Techniques such as crystallographic analysis and spectroscopic methods have provided valuable insights into the molecular structure and conformation of this compound.

The hydrochloride salt form of N-1-(2-methylpropyl)piperidin-4-ylidenehydroxylamine hydrochloride has been found to exhibit enhanced pharmacokinetic properties compared to its free base form. This improvement in solubility and stability is particularly important for oral and intravenous administration, where bioavailability is a key consideration. Furthermore, the hydrochloride salt may facilitate better integration into drug delivery systems, enhancing overall therapeutic efficacy.

Current research efforts are focused on evaluating the biological activity of this compound across various disease models. Preclinical studies have shown promising results in terms of anti-inflammatory effects, suggesting potential applications in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that this compound may exhibit antiviral properties, making it a candidate for further investigation against viral infections.

The development of novel pharmaceutical agents often involves a multidisciplinary approach, combining expertise from organic chemistry, medicinal chemistry, pharmacology, and biotechnology. The synthesis and characterization of N-1-(2-methylpropyl)piperidin-4-ylidenehydroxylamine hydrochloride exemplify this collaborative effort, with each discipline contributing to a comprehensive understanding of the compound's properties and potential applications.

Future directions in research may include exploring derivative structures to optimize biological activity and reduce potential side effects. Computational modeling techniques can play a significant role in predicting molecular interactions and designing new analogs with improved pharmacological profiles. Additionally, investigating the mechanisms of action will provide deeper insights into how this compound interacts with biological targets and elicits its therapeutic effects.

The regulatory landscape for new drug development is stringent but well-established, ensuring that compounds like N-1-(2-methylpropyl)piperidin-4-ylidenehydroxylamine hydrochloride undergo rigorous testing before reaching clinical use. Compliance with Good Manufacturing Practices (GMP) and adherence to international guidelines are essential steps in bringing such compounds from laboratory research to market-ready pharmaceuticals.

In conclusion, N-1-(2-methylpropyl)piperidin-4-ylidenehydroxylamine hydrochloride represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising preclinical results make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.